Cas no 17966-61-9 (AC1Ltxz3)

AC1Ltxz3 structure
AC1Ltxz3 structure
Product Name:AC1Ltxz3
CAS No:17966-61-9
MF:C12H15NO3S
MW:253.317402124405
CID:2783115
PubChem ID:1572120
Update Time:2025-04-21

AC1Ltxz3 Chemical and Physical Properties

Names and Identifiers

    • (R)-2-Benzoylamino-4-(methylthio)butanoic acid
    • AC1LTXZ3
    • DTXCID80315508
    • (2R)-4-(METHYLSULFANYL)-2-(PHENYLFORMAMIDO)BUTANOIC ACID
    • 17966-61-9
    • D-Methionine, N-benzoyl-
    • DTXSID50364462
    • SCHEMBL9461939
    • AC1Ltxz3
    • Inchi: 1S/C12H15NO3S/c1-17-8-7-10(12(15)16)13-11(14)9-5-3-2-4-6-9/h2-6,10H,7-8H2,1H3,(H,13,14)(H,15,16)/t10-/m1/s1
    • InChI Key: PPFRJEXUPZWQPI-SNVBAGLBSA-N
    • SMILES: S(C)CC[C@H](C(=O)O)NC(C1C=CC=CC=1)=O

Computed Properties

  • Exact Mass: 253.07726451Da
  • Monoisotopic Mass: 253.07726451Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 6
  • Complexity: 264
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 91.7Ų
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